Cas no 160706-71-8 ((2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL)

• Product Name: (2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL
• CAS No: 160706-71-8
• MF: C₃H₆F₃NO
• MW: 129.08105134964
• MDL: MFCD08689662
• CID: 838926
• PubChem ID: 2779001
• Update Time: 2025-06-08

(2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

• (2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL
• 2-Propanol, 3-amino-1,1,1-trifluoro-, (2S)-
• (S)-(-)-1-Amino-3,3,3-trifluoro-2-propanol
• (S)-3-Amino-1,1,1-trifluoro-propan-2-ol
• AB48300
• AC1MCUJQ
• CTK7D4936
• DB-327685
• (S)-3-Amino-1,1,1-trifluoropropan-2-ol
• MFCD08689662
• AKOS006238108
• EN300-61164
• SCHEMBL424394
• (2S)-3-amino-1,1,1-trifluoropropan-2-ol
• CS-0145736
• AKOS015854557
• 160706-71-8
• 11P-636

• MDL： MFCD08689662
• Inchi： 1S/C3H6F3NO/c4-3(5,6)2(8)1-7/h2,8H,1,7H2/t2-/m0/s1
• InChI Key： RISHBQWFBUTROQ-REOHCLBHSA-N
• SMILES： FC([C@H](CN)O)(F)F

Computed Properties

• Exact Mass: 129.04018
• Monoisotopic Mass: 129.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 122-124°
• PSA: 46.25

(2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL Security Information

• HazardClass：IRRITANT

Additional information on (2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL

Introduction to (2S)-3-AMINO-1,1,1-TRIFLUORO-2-PROPANOL (CAS No. 160706-71-8)

(2S)-3-Amino-1,1,1-trifluoro-2-propanol (CAS No. 160706-71-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl group and amino functionality, which confer it with distinct chemical and biological properties. The (2S)-3-amino-1,1,1-trifluoro-2-propanol molecule is a versatile building block in the synthesis of various pharmaceuticals and biologically active compounds.

The (2S)-3-amino-1,1,1-trifluoro-2-propanol compound has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role as a key intermediate in the synthesis of antiviral agents, particularly those targeting influenza and HIV. The trifluoromethyl group in the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In addition to its use in antiviral drug development, (2S)-3-amino-1,1,1-trifluoro-2-propanol has shown promise in the treatment of neurological disorders. Studies have demonstrated that this compound can cross the blood-brain barrier efficiently, which is crucial for drugs targeting central nervous system (CNS) conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier is attributed to its unique chemical structure and favorable physicochemical properties.

The synthesis of (2S)-3-amino-1,1,1-trifluoro-2-propanol involves several well-established methods in organic chemistry. One common approach is the asymmetric reduction of a corresponding ketone or aldehyde using chiral catalysts or enzymes. This method ensures high enantiomeric purity, which is essential for pharmaceutical applications where chirality plays a critical role in biological activity and safety.

Recent advancements in catalytic asymmetric synthesis have further optimized the production of (2S)-3-amino-1,1,1-trifluoro-2-propanol. For instance, the use of transition metal catalysts such as ruthenium and iridium complexes has enabled more efficient and environmentally friendly synthetic routes. These catalysts not only improve yield but also reduce the formation of by-products and waste, aligning with the principles of green chemistry.

The biological activity of (2S)-3-amino-1,1,1-trifluoro-2-propanol has been evaluated through various in vitro and in vivo studies. In cell-based assays, it has demonstrated potent inhibitory effects on specific enzymes involved in viral replication and neurodegenerative processes. For example, it has been shown to inhibit neuraminidase enzymes in influenza viruses and beta-secretase enzymes associated with Alzheimer's disease.

Clinical trials involving compounds derived from (2S)-3-amino-1,1,1-trifluoro-2-propanol have also yielded promising results. Phase I trials have established its safety profile at therapeutic doses, with minimal adverse effects reported. Phase II trials are currently underway to further assess its efficacy in treating viral infections and neurological disorders.

Beyond its direct applications in drug development, (2S)-3-amino-1,1,1-trifluoro-2-propanol serves as a valuable tool for chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying enzyme mechanisms and identifying novel therapeutic targets. Additionally, it can be used as a probe to investigate protein-ligand interactions and cellular signaling processes.

In conclusion, (2S)-3-amino-1,1,1-trifluoro-2-propanol (CAS No. 160706-71-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable asset in the development of new drugs for treating viral infections and neurological disorders. Ongoing research continues to uncover new applications and optimize synthetic methods for this important molecule.